molecular formula C10H12BNO4 B8641592 [5-(1-Methoxycarbonylcyclopropyl)pyridin-3-yl]boronic acid

[5-(1-Methoxycarbonylcyclopropyl)pyridin-3-yl]boronic acid

Cat. No.: B8641592
M. Wt: 221.02 g/mol
InChI Key: DLGMBRYSOOYGJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[5-(1-Methoxycarbonylcyclopropyl)pyridin-3-yl]boronic acid is a useful research compound. Its molecular formula is C10H12BNO4 and its molecular weight is 221.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12BNO4

Molecular Weight

221.02 g/mol

IUPAC Name

[5-(1-methoxycarbonylcyclopropyl)pyridin-3-yl]boronic acid

InChI

InChI=1S/C10H12BNO4/c1-16-9(13)10(2-3-10)7-4-8(11(14)15)6-12-5-7/h4-6,14-15H,2-3H2,1H3

InChI Key

DLGMBRYSOOYGJY-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC(=CN=C1)C2(CC2)C(=O)OC)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a vial containing the title compound from Example 71 Step B (0.150 g, 0.586 mmol), bis(pinacolato)diboron (0.178 g, 0.703 mmol), tris(dibenzylideneacetone)dipalladium (0) (0.054 g, 0.059 mmol), tricyclohexylphosphine (0.033 g, 0.117 mmol) and potassium acetate (0.17 g, 1.76 mmol) was added dioxane (5.9 mL). The reaction was heated to 80° C. for 16 hours. It was then cooled to room temperature, passed through a syringe filter and concentrated under reduced pressure to afford the title compound: LCMS m/z 221.63 [M+H]+.
Quantity
0.15 g
Type
reactant
Reaction Step One
Quantity
0.178 g
Type
reactant
Reaction Step One
Quantity
0.033 g
Type
reactant
Reaction Step One
Name
potassium acetate
Quantity
0.17 g
Type
reactant
Reaction Step One
Quantity
0.054 g
Type
catalyst
Reaction Step One
Quantity
5.9 mL
Type
solvent
Reaction Step Two

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